Cas no 53281-00-8 (2-Propenoic acid, mercaptomethyl ester)

• Product Name: 2-Propenoic acid, mercaptomethyl ester
• CAS No: 53281-00-8
• MF: C₄H₆O₂S
• MW: 118.154240131378
• CID: 336079
• PubChem ID: 58004925
• Update Time: 2025-04-19

2-Propenoic acid, mercaptomethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, mercaptomethyl ester
• sulfanylmethyl prop-2-enoate
• 53281-00-8
• SCHEMBL12506230
• DTXSID10728602

• Inchi： 1S/C4H6O2S/c1-2-4(5)6-3-7/h2,7H,1,3H2
• InChI Key： MDQADFZEASZBND-UHFFFAOYSA-N
• SMILES： SCOC(C=C)=O

Computed Properties

• Exact Mass: 118.00885060g/mol
• Monoisotopic Mass: 118.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters